5-bromo-7-methyl-1-benzothiophene

• IUPAC Name: 5-bromo-7-methyl-1-benzothiophene
• InChI: InChI=1S/C9H7BrS/c1-6-4-8(10)5-7-2-3-11-9(6)7/h2-5H,1H3
• InChI Key: NWIWVKHDCCPTOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1SC=C2)Br
• Molecular Formula: C9H7BrS
• DSSTOX Substance ID: DTXSID001299701
• Molecular Weight: 227.12 g/mol
• CAS RN: 19076-18-7

Description

5-Bromo-7-methyl-1-benzothiophene is a chemical compound with the molecular formula C9H7BrS. It is a derivative of benzothiophene, an aromatic organic compound

Scientific Research Applications

Electrochemical Studies and Synthesis Techniques

Synthesis and Electrochemical Behavior : Benzothiophene derivatives, including 5-bromo-7-methyl-1-benzothiophene analogs, are studied for their electrochemical behavior and synthesis. For example, research on the electrochemical reduction of methyl 3-halo-1-benzothiophene-2-carboxylates has revealed insights into the reduction mechanisms and the formation of methyl 1-benzothiophene-2-carboxylate as the only reduction product, highlighting the compounds' potential in electrochemical applications and synthetic chemistry (Rejňák et al., 2004).

Organic Semiconductors and Material Science

Organic Semiconductor Analysis : Studies on benzothienobenzothiophene derivatives, including brominated compounds, focus on their structural and electronic properties for use in organic semiconductors. For instance, analysis of unsymmetrical benzothienobenzothiophene organic semiconductors has shown how halogen substitution impacts molecular packing and electronic properties, which is crucial for the development of advanced electronic materials (Kadoya et al., 2020).

Synthetic Methodologies for Diverse Applications

Synthetic Pathways to Complex Molecules : The synthesis and functionalization of benzothiophene derivatives serve as a foundation for creating a diverse array of complex molecules. For example, the synthesis of dibromo- and didodecyl[1]benzothieno[3,2-b][1]benzothiophenes via the stilbene pathway has been explored, demonstrating the versatility of benzothiophene derivatives in synthesizing complex organic molecules for various applications (Ruzié et al., 2013).

Pharmacological Potential

Antimalarial Activity : Although excluding direct pharmacological applications, it's worth noting that some benzothiophene derivatives have been explored for their potential in treating diseases. For instance, bromo-benzothiophene carboxamide derivatives have been identified as potent inhibitors of a key enzyme in the malaria parasite, showing promise for antimalarial drug development (Banerjee et al., 2011).